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Compound of Interest

Compound Name: Trimellitic anhydride

Cat. No.: B047765

Essential Guide to Handling Trimellitic Anhydride

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Trimellitic Anhydride (TMA). Adherence to these
procedures is essential for minimizing exposure risk and ensuring a safe laboratory
environment. TMA is an extremely toxic substance that can cause severe respiratory irritation,
immunological sensitization, and noncardiac pulmonary edema.[1]

Exposure Limits

Workplace exposure to Trimellitic Anhydride should be strictly controlled. The following
occupational exposure limits have been established:

Exposure Limit (Time- Ceiling Limit/Short-Term

Organization . .
Weighted Average - TWA) Exposure Limit (STEL)

0.005 ppm (0.04 mg/m3) over a

NIOSH (REL) .
10-hour workshift[2][3]
0.005 ppm (should not be
ACGIH (TLV) _
exceeded at any time)[2]
UK WEL 0.04 mg/m3 (Long-term)[4] 0.12 mg/m3 (Short-term)[4]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory for all personnel handling Trimellitic Anhydride.
[5] Workplace controls, such as engineering solutions, are preferable to PPE, but PPE is
required for many tasks.[2]

» Respiratory Protection: A respiratory protection program compliant with OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be
implemented where workplace conditions warrant respirator use.[6] Respirators are
necessary if local exhaust ventilation or enclosure is not used.[2]

o Low Pollution/Brief Exposure: A respiratory filter device may be used.[4]

o Intensive/Longer Exposure: A self-contained breathing apparatus (SCBA) that is
independent of circulating air is required.[4]

e Eye and Face Protection: Wear impact-resistant safety goggles with side shields that are
tested and approved under standards such as NIOSH (US) or EN 166 (EU).[2][5]

o A face shield should be worn in addition to goggles when working with corrosive or highly
irritating substances.[2][5]

o Contact lenses should not be worn when handling this chemical.[2]
 Skin Protection:

o Gloves: Wear acid-resistant gloves.[2] Recommended materials include Nitrile rubber,
Butyl rubber, Polychloroprene rubber (CR), or Fluorocarbon rubber (FKM).[4] Gloves must
be inspected for integrity before each use.[5] Use proper glove removal technique to avoid
skin contact.[5]

o Protective Clothing: Wear acid-resistant and appropriate protective work clothing to
minimize skin contact.[2][6] All protective clothing should be clean and put on before work
begins.[2]

e Hygiene Facilities:

o Emergency Showers and Eyewash Stations: Facilities storing or using TMA must be
equipped with an eyewash facility and a safety shower for immediate emergency use.[2][6]
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Operational and Disposal Plans: A Step-by-Step
Protocol

1. Preparation and Engineering Controls

» Training: Before working with TMA, all personnel must be trained on its proper handling,
storage, and emergency procedures.[2]

» Ventilation: All handling of TMA powder must occur within a certified chemical fume hood or a
glove box.[2][5] Where possible, use enclosed operations and local exhaust ventilation at the
point of chemical release.[2] Ventilation systems should be checked for effectiveness at least
every three months.[1][7]

o Area Designation: Restrict the handling area to essential personnel only.[1]

o Gather Materials: Ensure all necessary PPE, spill cleanup materials, and waste containers
are readily available before starting work.

2. Handling and Experimental Procedure

e Don PPE: Put on all required PPE, including double gloves, a lab coat, and appropriate
eye/face and respiratory protection.

e Weighing and Transfer: Minimize dust generation and accumulation during handling.[6]
Where possible, use automated equipment to transfer TMA from storage to process
containers.[2]

e Incompatible Materials: Keep TMA away from oxidizing agents (like perchlorates, peroxides,
nitrates), strong acids (hydrochloric, sulfuric), and strong bases (sodium hydroxide,
potassium hydroxide).[2] It also reacts with water.[5]

o Personal Hygiene: Do not eat, drink, or smoke in areas where TMA is handled or stored.[2]
Wash hands thoroughly before breaks and at the end of the work shift.[2][5]

3. Post-Procedure Cleanup and Decontamination
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Decontaminate Surfaces: Wipe down all work surfaces with a suitable solvent (such as 60-
70% ethanol) followed by a soap and water solution.[8]

PPE Removal: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use
items like gloves in a designated hazardous waste container.[5]

Contaminated Clothing: Remove any contaminated clothing promptly.[2][7] Do not take
contaminated work clothes home.[2] Contaminated items should be laundered by trained
individuals who are aware of the hazards.[2][7] Store contaminated clothing in sealed
containers until it can be decontaminated or discarded.[1][7]

. Spill and Emergency Response
Spill Procedure:
o Evacuate all non-essential personnel from the spill area.[2]

o Wearing full PPE, dampen the spilled solid material with 60-70% ethanol to prevent dust
from becoming airborne.[8]

o Carefully collect the dampened material using a scoop or shovel and place it into a
suitable, sealed container for hazardous waste disposal.[2][5] Do not use water or wet
methods that could spread contamination.[2]

o Use absorbent paper dampened with 60-70% ethanol to clean up any remaining residue.

[8]
o Ventilate the area and wash it thoroughly once the cleanup is complete.[2]
Exposure First Aid:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-30
minutes, holding the eyelids apart.[5][6] Seek immediate medical attention.[6][9]

o Skin Contact: Immediately wash the affected area with soap and plenty of water or use an
emergency shower.[2][5] Remove all contaminated clothing.[6] Seek medical attention if
irritation develops.[10]
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o Inhalation: Move the affected person to fresh air immediately.[5][6] If breathing is difficult or
has stopped, provide artificial respiration and seek immediate medical attention.[5][6]

o Ingestion: Rinse the mouth with water.[5] If the person is conscious, give 2-4 cupfuls of
milk or water.[6] Do not induce vomiting.[6] Seek immediate medical attention.[6]

5. Waste Disposal

» Containerization: Collect all TMA waste, including contaminated disposables, in clearly
labeled, sealed, and suitable containers.[2][5]

o Disposal Method: Trimellitic Anhydride may need to be disposed of as a hazardous waste.
[2] One recommended method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5] Always
consult with your institution's environmental health and safety office and adhere to all federal,
state, and local environmental regulations for chemical waste disposal.[2][6]

Safe Handling Workflow

..............

Click to download full resolution via product page

Caption: Workflow for the safe handling of Trimellitic Anhydride.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.chemicalbook.com/msds/trimellitic-anhydride.pdf
https://pim-resources.coleparmer.com/sds/72083.pdf
https://www.chemicalbook.com/msds/trimellitic-anhydride.pdf
https://pim-resources.coleparmer.com/sds/72083.pdf
https://www.chemicalbook.com/msds/trimellitic-anhydride.pdf
https://pim-resources.coleparmer.com/sds/72083.pdf
https://pim-resources.coleparmer.com/sds/72083.pdf
https://pim-resources.coleparmer.com/sds/72083.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1922.pdf
https://www.chemicalbook.com/msds/trimellitic-anhydride.pdf
https://www.benchchem.com/product/b047765?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1922.pdf
https://www.chemicalbook.com/msds/trimellitic-anhydride.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1922.pdf
https://pim-resources.coleparmer.com/sds/72083.pdf
https://www.benchchem.com/product/b047765?utm_src=pdf-body-img
https://www.benchchem.com/product/b047765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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